![molecular formula C14H9Br2N3O4 B5980667 N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide](/img/structure/B5980667.png)
N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide
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Overview
Description
N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide is a useful research compound. Its molecular formula is C14H9Br2N3O4 and its molecular weight is 443.05 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 442.89393 g/mol and the complexity rating of the compound is 451. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activities : N'-(3,5-dibromo-4-hydroxybenzylidene)-4-nitrobenzohydrazide has been studied for its antimicrobial properties. Research shows that derivatives of this compound exhibit significant antibacterial and antifungal activities. These include effectiveness against bacteria such as Bacillus subtilis, Escherichia coli, Pseudomonas fluorescence, Staphylococcus aureus, and fungi like Aspergillus niger and Candida albicans (Feng, Xue, & Zhang, 2014).
Catalytic Oxidation Properties : The compound has been utilized in forming oxidovanadium(V) complexes that exhibit catalytic properties, particularly in the epoxidation of styrene. This indicates potential applications in chemical synthesis and industrial processes (Lei, 2022).
Xanthine Oxidase Inhibitory Activities : Derivatives of this compound have been investigated for their xanthine oxidase inhibitory activities, suggesting potential therapeutic applications in diseases related to oxidative stress and free radicals (Xue, Li, Han, & Luo, 2022).
Molecular Structure Analysis : Studies on this compound also focus on its molecular structure, which is vital for understanding its chemical properties and potential applications in various fields. These studies include crystallographic analysis and spectral studies (Han, Guo, & Xue, 2022).
Formation of Metal Complexes : Research has shown that this compound can form complexes with various metals, leading to a range of biochemical properties. This includes the formation of complexes with vanadium and molybdenum, which have been studied for their antibacterial properties (Liu, Sun, & Ma, 2015).
Coordination Chemistry : The compound plays a significant role in coordination chemistry, forming complexes with metals such as molybdenum. These complexes have been characterized and analyzed for their molecular and crystal structures, indicating potential for various applications in material science and chemistry (Qian, Cheng, You, & Zhu, 2013).
Properties
IUPAC Name |
N-[(Z)-(3,5-dibromo-4-hydroxyphenyl)methylideneamino]-4-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9Br2N3O4/c15-11-5-8(6-12(16)13(11)20)7-17-18-14(21)9-1-3-10(4-2-9)19(22)23/h1-7,20H,(H,18,21)/b17-7- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIAFJMAMRHNMOW-IDUWFGFVSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NN=CC2=CC(=C(C(=C2)Br)O)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC=C1C(=O)N/N=C\C2=CC(=C(C(=C2)Br)O)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9Br2N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.